![molecular formula C12H11N3O B2486249 2,3-dimethylpyrimido[1,2-a]benzimidazol-4(1H)-one CAS No. 877798-45-3](/img/structure/B2486249.png)
2,3-dimethylpyrimido[1,2-a]benzimidazol-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dimethylpyrimido[1,2-a]benzimidazol-4(1H)-one (DMPB) is a heterocyclic compound that is part of the pyrimido[1,2-a]benzimidazol-4(1H)-one (PB) family. It is a white solid with a melting point of about 155°C and is soluble in organic solvents. DMPB is an important synthetic intermediate used in the synthesis of several different compounds, including pharmaceuticals, agrochemicals, and dyes. It is also a useful starting material for the synthesis of other heterocyclic compounds.
Scientific Research Applications
Synthesis and Chemical Properties
- 2,3-Dimethylpyrimido[1,2-a]benzimidazol-4(1H)-one and related compounds are synthesized through various chemical reactions and used as building blocks in the creation of complex heterocycles. These compounds are often synthesized for their potential in creating novel chemical structures with diverse biological activities (Darweesh, Mekky, Salman, & Farag, 2016).
Applications in Drug Discovery
- Compounds structurally related to this compound have been explored for their potential in anticancer drug development. For example, derivatives bearing the benzimidazole moiety have shown antiproliferative activity against certain cancer cell lines, demonstrating their potential utility in cancer research and treatment (Rasal, Sonawane, & Jagtap, 2020).
Anti-Inflammatory Properties
- Some derivatives of benzimidazole, including compounds related to this compound, have been synthesized and tested for their anti-inflammatory properties. These studies have shown that certain compounds in this class can exhibit significant anti-inflammatory effects, which might be useful in the development of new anti-inflammatory agents (Prajapat & Talesara, 2016).
Antibacterial and Antimicrobial Activity
- Novel derivatives of this compound have been synthesized and their antimicrobial activities evaluated. These studies reveal that such compounds could be potent agents against various bacterial strains, indicating their potential use in developing new antimicrobial drugs (Sharma et al., 2012).
Synthesis and Structural Analysis
- Research on this compound also includes detailed synthesis procedures and structural analysis using various spectroscopic methods. This research aids in understanding the chemical properties and potential applications of these compounds in various fields, including material science and pharmaceuticals (Nikpassand & Pirdelzendeh, 2016).
Mechanism of Action
Target of Action
Similar compounds, such as 4-(2,3-dihydro-1,3-dimethyl-1h-benzimidazol-2-yl)-n,n-dimethylbenzenamine (dmbi-h), have been used as successful dopants for n-type organic semiconductors .
Mode of Action
It’s known that dmbi-h, a similar compound, decomposes in the processing solvent, and its main decomposition product acts as a nucleating agent for dmbi-h, boosting the conductivity of the final doped films .
Biochemical Pathways
The related compound dmbi-h is known to influence the solid-state microstructure in doped semiconductors .
Pharmacokinetics
Dmbi-h, a similar compound, is known to be soluble in established processing solvents and is generally considered to be air stable .
Result of Action
The related compound dmbi-h is known to boost the conductivity of the final doped films .
Future Directions
The future directions for this compound could involve further exploration of its potential as a dopant for n-type organic semiconductors, given its efficiency over a large range of polymers and small molecule derivatives . Additionally, further studies could be conducted to understand its decomposition in the processing solvent and the impact of its main decomposition product on the conductivity of the final doped films .
Properties
IUPAC Name |
2,3-dimethyl-1H-pyrimido[1,2-a]benzimidazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-7-8(2)13-12-14-9-5-3-4-6-10(9)15(12)11(7)16/h3-6H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSXJTYQXFXQBOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=NC3=CC=CC=C3N2C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.